(3-Hydroxy-2-methylphenyl)-[4-(oxan-4-ylmethyl)piperazin-1-yl]methanone

• IUPAC Name: (3-hydroxy-2-methylphenyl)-[4-(oxan-4-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H26N2O3/c1-14-16(3-2-4-17(14)21)18(22)20-9-7-19(8-10-20)13-15-5-11-23-12-6-15/h2-4,15,21H,5-13H2,1H3
• InChI Key: KKKOLBVAAQGXQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1O)C(=O)N2CCN(CC2)CC3CCOCC3
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

(3-Hydroxy-2-methylphenyl)-[4-(oxan-4-ylmethyl)piperazin-1-yl]methanone is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as HOMOPM and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of HOMOPM is not fully understood. However, it has been proposed that HOMOPM inhibits the activity of enzymes involved in the replication of cancer cells and viruses. HOMOPM has been shown to inhibit the activity of HIV reverse transcriptase, which is essential for the replication of the virus. It has also been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication in cancer cells.
Biochemical and Physiological Effects:
HOMOPM has been found to have biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer therapy. HOMOPM has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammation-related diseases.

Advantages and Limitations for Lab Experiments

HOMOPM has some advantages and limitations for lab experiments. One advantage is that it can be synthesized using different methods, which provides flexibility in the preparation of the compound. Another advantage is that HOMOPM has been found to have anticancer, antiviral, and antibacterial properties, which makes it a potential candidate for drug development. However, one limitation is that the mechanism of action of HOMOPM is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on HOMOPM. One direction is to investigate the structure-activity relationship of HOMOPM to optimize its therapeutic potential. Another direction is to study the pharmacokinetics and pharmacodynamics of HOMOPM in vivo to determine its safety and efficacy. Furthermore, the development of HOMOPM-based drugs for the treatment of cancer, viral, and bacterial infections is a promising area of research.
Conclusion:
In conclusion, HOMOPM is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. It has been synthesized using different methods and has been found to have anticancer, antiviral, and antibacterial properties. The mechanism of action of HOMOPM is not fully understood, but it has been proposed to inhibit the activity of enzymes involved in the replication of cancer cells and viruses. HOMOPM has some advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

HOMOPM can be synthesized using different methods, including the reaction of 3-hydroxy-2-methylbenzaldehyde with 4-(oxan-4-ylmethyl)piperazine in the presence of a catalyst. Another method involves the reaction of 3-hydroxy-2-methylbenzaldehyde with 4-(oxan-4-ylmethyl)piperazine in the presence of an acid catalyst, followed by the reaction with acetone. Both methods have been reported in the literature, but the former has been found to be more efficient.

Scientific Research Applications

HOMOPM has been the subject of scientific research due to its potential applications in various fields. It has been studied for its anticancer, antiviral, and antibacterial properties. HOMOPM has been found to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. It has also been shown to inhibit the replication of the human immunodeficiency virus (HIV) and herpes simplex virus (HSV) in vitro. In addition, HOMOPM has been reported to have antibacterial activity against Gram-positive and Gram-negative bacteria.